Cas no 926-07-8 ((tert-butylsulfanyl)methanimidamide)

• Product Name: (tert-butylsulfanyl)methanimidamide
• CAS No: 926-07-8
• MF: C₅H₁₂N₂S
• MW: 132.227179527283
• CID: 753110
• PubChem ID: 2795028
• Update Time: 2025-11-02

(tert-butylsulfanyl)methanimidamide Chemical and Physical Properties

Names and Identifiers

• Carbamimidothioic acid, 1,1-dimethylethyl ester
• tert-butyl carbamimidothioate
• (tert-butylsulfanyl)methanimidamide
• SCHEMBL9198515
• AKOS013362487
• EN300-123512
• BDBM50271828
• CHEMBL451408
• 926-07-8
• 2-tert-Butyl-isothiourea
• DTXSID20383524
• STL577198

• Inchi： 1S/C5H12N2S/c1-5(2,3)8-4(6)7/h1-3H3,(H3,6,7)
• InChI Key： HQYFXUNMHLTGCN-UHFFFAOYSA-N
• SMILES： S(C(=N)N)C(C)(C)C

Computed Properties

• Exact Mass: 132.07211956g/mol
• Monoisotopic Mass: 132.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Isothioureas

Additional information on (tert-butylsulfanyl)methanimidamide

Recent Advances in the Study of (tert-butylsulfanyl)methanimidamide (CAS: 926-07-8) in Chemical Biology and Pharmaceutical Research

The compound (tert-butylsulfanyl)methanimidamide (CAS: 926-07-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The findings discussed herein are derived from recent peer-reviewed publications and industry reports, ensuring the timeliness and accuracy of the information presented.

Recent studies have highlighted the role of (tert-butylsulfanyl)methanimidamide as a key intermediate in the synthesis of various bioactive molecules. Its tert-butylsulfanyl group confers stability and reactivity, making it a versatile building block in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel kinase inhibitors, which showed promising activity against cancer cell lines. The study utilized advanced computational modeling and high-throughput screening to identify optimal derivatives, underscoring the compound's potential in targeted therapy.

In addition to its synthetic applications, (tert-butylsulfanyl)methanimidamide has been investigated for its direct biological effects. A recent preprint on bioRxiv reported its inhibitory activity against certain bacterial enzymes, suggesting potential applications in combating antibiotic-resistant pathogens. The study employed enzymatic assays and molecular docking simulations to elucidate the mechanism of inhibition, providing a foundation for further optimization of this compound as an antimicrobial agent.

Despite these promising findings, challenges remain in the clinical translation of (tert-butylsulfanyl)methanimidamide-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through rigorous preclinical studies. A 2024 review in Drug Discovery Today emphasized the importance of structure-activity relationship (SAR) studies to refine the compound's properties and enhance its therapeutic index. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, (tert-butylsulfanyl)methanimidamide (CAS: 926-07-8) represents a promising scaffold in chemical biology and drug discovery. Its multifaceted applications, from synthetic intermediate to bioactive agent, highlight its versatility and potential impact on the pharmaceutical industry. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in vivo, paving the way for its eventual clinical application.